Cas no 2228635-85-4 (1-{4-(morpholin-4-yl)methylphenyl}prop-2-en-1-ol)

• Product Name: 1-{4-(morpholin-4-yl)methylphenyl}prop-2-en-1-ol
• CAS No: 2228635-85-4
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6478923
• PubChem ID: 165625302
• Update Time: 2025-06-11

1-{4-(morpholin-4-yl)methylphenyl}prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{4-(morpholin-4-yl)methylphenyl}prop-2-en-1-ol
• EN300-1783322
• 1-{4-[(morpholin-4-yl)methyl]phenyl}prop-2-en-1-ol
• 2228635-85-4

• Inchi： 1S/C14H19NO2/c1-2-14(16)13-5-3-12(4-6-13)11-15-7-9-17-10-8-15/h2-6,14,16H,1,7-11H2
• InChI Key： OPXANXTXBOESAJ-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC(C(C=C)O)=CC=2)CC1

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.7Ų

Additional information on 1-{4-(morpholin-4-yl)methylphenyl}prop-2-en-1-ol

Recent Advances in the Study of 1-{4-(morpholin-4-yl)methylphenyl}prop-2-en-1-ol (CAS: 2228635-85-4)

The compound 1-{4-(morpholin-4-yl)methylphenyl}prop-2-en-1-ol (CAS: 2228635-85-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 1-{4-(morpholin-4-yl)methylphenyl}prop-2-en-1-ol, which include a morpholine ring and a propenyl alcohol moiety. These structural elements contribute to its ability to interact with various biological targets, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to efficiently produce this compound in high yields and purity.

In vitro and in vivo studies have demonstrated that 1-{4-(morpholin-4-yl)methylphenyl}prop-2-en-1-ol exhibits notable activity against specific enzyme systems and cellular pathways. For instance, it has shown inhibitory effects on certain kinases involved in inflammatory and proliferative diseases. These findings suggest its potential as a lead compound for the development of novel therapeutics targeting conditions such as cancer and autoimmune disorders.

Further investigations into the pharmacokinetic and pharmacodynamic properties of this compound are underway. Preliminary data indicate favorable absorption and distribution profiles, although more comprehensive studies are needed to fully elucidate its metabolic fate and potential toxicity. Collaborative efforts between academic and industrial research teams are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-{4-(morpholin-4-yl)methylphenyl}prop-2-en-1-ol (CAS: 2228635-85-4) represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural properties and biological activity make it a valuable candidate for further exploration. Continued research efforts will be essential to fully realize its therapeutic potential and address any challenges related to its development and application.